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Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

TPGME Blend Performance Data

The table below summarizes quantitative data from a study on a 50/50 blend by volume of TPGME and

diesel fuel (T50), compared to a conventional diesel fuel (CF) [1].

Injection Charge Gas Soot Combustion
Fuel Type NOXx (g/kW-h) .
Pressure 02 (mol%) (FSN) Efficiency
T50 180 MPa 21 <0.01 ~11.5 ~99.5%
T50 180 MPa 18 <0.01 ~4.5 ~99.5%
T50 180 MPa 16 <0.01 ~2.2 ~99.5%
Conventional 180 MPa 21 ~1.8 ~11.5 ~99.5%
Diesel
Conventional 180 MPa 18 ~1.0 ~5.0 ~99.5%
Diesel
Conventional 180 MPa 16 ~0.5 ~2.5 ~99.5%
Diesel
T50 80 MPa 21 <0.01 Information Information
missing missing
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Injection Charge Gas Soot Combustion
Fuel Type NOx (g/kW-h) .
Pressure 02 (mol%) (FSN) Efficiency
T50 80 MPa 18 <0.01 Information Information
missing missing
T50 80 MPa 16 ~0.03 Information Information
missing missing
Conventional 80 MPa 21 ~1.0 Information Information
Diesel missing missing
Conventional 80 MPa 18 ~0.5 Information Information
Diesel missing missing
Conventional 80 MPa 16 ~0.2 Information Information
Diesel missing missing

Experimental Protocol: TPGME Impact on Combustion
and Emissions

This protocol is based on the engine study from the search results [1].

¢ Objective: To determine if a 50/50 blend of TPGME and diesel (T50) enables soot-free combustion
under less stringent conditions (lower injection pressure, lower dilution) compared to conventional
diesel.
¢ Engine Setup: A single-cylinder, direct-injection, heavy-duty optical engine is used. Key
specifications include:
o Bore x Stroke: 140 mm x 152 mm
o Displacement: 2.34 L
o Compression Ratio: 16.7:1

[¢]

Piston Bowl: Flat-bottomed, re-entrant geometry
e Test Matrix:

o Fuels: T50 blend vs. baseline #2 ultra-low-sulfur diesel certification fuel (CF).

o Injection Pressures: 80 MPa, 130 MPa, and 180 MPa.

o Charge Gas Dilution: Three levels of intake oxygen concentration (21, 18, and 16 mol% O3z)
achieved via simulated Exhaust Gas Recirculation (EGR).
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e Methodology:
o Operation: The engine is run in skip-fire mode (9 motored cycles, 1 fired cycle) to manage
thermal load on optical components.
o Diagnostics:
= Emissions Measurement: Engine-out soot is measured using an AVL 415S smoke
meter (reported as Filter Smoke Number, FSN). Gaseous emissions (NOx, CO, HC) are
measured via a bench analyzer.
= Combustion Analysis: In-cylinder pressure data is used to calculate the apparent heat
release rate (AHRR).
= Optical Imaging: High-speed imaging of natural luminosity (soot incandescence) and
OH* chemiluminescence is performed to visualize combustion and flame structure.

Process Workflow Diagram

The diagram below visualizes the experimental workflow and logical relationship between fuel properties,

engine parameters, and observed outcomes described in the study.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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